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Compound of Interest
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Cat. No.: B1150051

Get Quote

Welcome to the Advanced Application Support Center for CC-90003, a potent, irreversible

covalent inhibitor of ERK1/2[1]. While CC-90003 demonstrates exceptional biochemical affinity

(IC50 10–20 nmol/L) and efficacy in KRAS/BRAF-mutant models[1], its translation to the clinic

has been complicated by narrow therapeutic windows and off-target toxicities, most notably

peripheral neuropathy[2].

As a Senior Application Scientist, I have designed this portal to help you navigate the

mechanistic complexities of CC-90003, optimize your in vivo dosing regimens, and implement

rigorous pre-screening protocols to minimize off-target effects.

Part 1: Mechanistic FAQs – Understanding CC-
90003 Toxicity
Q: Why does CC-90003 induce severe peripheral neuropathy in certain models, and what is

the mechanism behind this off-target effect? A: The causality of CC-90003-induced

neurotoxicity lies in its chemical structure. As a covalent inhibitor, its reactive warhead is

designed to irreversibly bind ERK1/2. However, this reactivity leads to promiscuous binding in

neural tissues. Mechanistic studies utilizing human-induced pluripotent stem cell-derived

peripheral neurons (hiPSC-PNs) reveal that CC-90003 disrupts neuronal electrophysiology
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through a dual mechanism: on-target ERK inhibition combined with off-target kinase inhibition

and translocator protein (TSPO) inhibition[2]. This multi-pathway disruption degrades nerve

conduction velocity, leading to chemotherapy-induced peripheral neuropathy (CIPN)[2].

Q: My murine xenograft models show excellent tumor regression without any signs of

neuropathy. Why did this toxicity only appear later in development? A: This is a classic species-

specific translational failure. Mice do not exhibit signs of neuropathy upon daily dosing with CC-
90003 because rodents possess different neuro-regenerative capacities and varying

expression of off-target translocator proteins compared to higher mammals[2]. Rodents

generally poorly predict CIPN. To accurately model this toxicity in vivo, canine models are

required, as they exhibit the clinical signs and electrophysiological changes consistent with the

peripheral neuropathy seen in humans[2].

Part 2: Troubleshooting Guide – In Vivo Dosing &
Formulation
Issue: High mortality rates in HCT-116 xenograft mice at doses >50 mg/kg BID.

Root Cause: While mice resist the neurotoxic effects of CC-90003, they are highly

susceptible to acute systemic toxicity at elevated exposures. Doses of 50 mg/kg BID and 75

mg/kg BID cause severe morbidity and mortality between days 6 and 18 of the study[1].

Solution: Adjust the dosing regimen to widen the therapeutic index. CC-90003 is well-

tolerated and maintains tumor growth inhibition at lower, continuous doses (e.g., 12.5 mg/kg

BID) or via a once-daily (QD) schedule up to 100 mg/kg[1]. Alternatively, implement an

intermittent dosing schedule (e.g., 5 days on, 2 days off), which has been shown to mitigate

toxicity while maintaining MAPK pathway suppression[3].

Issue: Erratic pharmacokinetics (PK) and compound precipitation upon injection.

Root Cause: CC-90003 is highly hydrophobic. Standard saline or low-percentage DMSO

vehicles will cause the covalent compound to crash out of solution, leading to localized

tissue necrosis at the injection site and unpredictable systemic absorption.

Solution: Utilize validated, high-solubility formulation vehicles.
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For Clear Solutions (IV/PO): Formulate using 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline. This yields a stable solution of ≥ 2.5 mg/mL[4].

For Suspensions (IP/PO): Use 10% DMSO combined with 90% (20% SBE-β-CD in Saline)

[4].

Part 3: Quantitative Data Summary
The following table synthesizes the critical pharmacological and toxicological parameters for

CC-90003 to guide your experimental design.

Parameter Value / Observation Reference

Target Mechanism
ERK1/2 (Irreversible / Covalent

Binding)
[1]

Biochemical IC50 10 – 20 nmol/L [1]

Tolerated Mouse Xenograft

Dose

12.5 mg/kg BID up to 100

mg/kg QD
[1]

Lethal Mouse Xenograft Dose
50 – 75 mg/kg BID (Mortality

by days 6–18)
[1]

Primary Dose-Limiting Toxicity
Peripheral Neuropathy /

Neurotoxicity (CIPN)
[2]

Predictive Toxicity Models
Canine in vivo, hiPSC-PN MEA

in vitro
[2]

Non-Predictive Toxicity Model
Murine in vivo (Fails to show

neuropathy)
[2]

Part 4: Pathway Visualization
The following diagram maps the divergence between the intended therapeutic mechanism of

CC-90003 and the off-target interactions responsible for dose-limiting neurotoxicity.
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Diagram illustrating the dual on-target efficacy and off-target neurotoxicity pathways of CC-
90003.

Part 5: Self-Validating Protocol
Validating Off-Target Neurotoxicity In Vitro Before In
Vivo Scaling
Because murine models fail to predict CC-90003-induced peripheral neuropathy[2], it is

scientifically imperative to screen your specific dosing concentrations in human neural tissues

before advancing to higher mammalian models. The following Multielectrode Array (MEA)

assay using hiPSC-PNs is a self-validating system designed to isolate true compound toxicity

from mechanical artifacts.

Step 1: Plate Preparation & Cell Seeding
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Coat 48-well MEA plates with 0.1% Polyethyleneimine (PEI) followed by a laminin overlay to

ensure optimal neural adherence.

Seed human-induced pluripotent stem cell-derived peripheral neurons (hiPSC-PNs) at a

density of 40,000 cells/well.

Culture for 28 days in neural maturation medium to allow for the formation of spontaneous,

synchronized electrical networks.

Step 2: Baseline Establishment (Internal Validation)

Transfer the MEA plate to the recording instrument (maintained at 37°C, 5% CO2).

Record spontaneous electrical activity for 30 minutes. Causality Check: This baseline acts as

an internal control for every single well. Any well exhibiting a mean firing rate (MFR) of <0.5

Hz must be excluded from the study, as the network is insufficiently mature to yield reliable

toxicity data.

Step 3: Compound Administration

Prepare a serial dilution of CC-90003 (0.1 µM to 10 µM) in vehicle (0.1% DMSO).

Controls:

Negative Control: 0.1% DMSO (Vehicle).

Positive Control: Cisplatin (10 µM), a known inducer of CIPN[2].

Apply compounds to the respective wells.

Step 4: Data Acquisition & Self-Validating Analysis

Record electrophysiological activity at 1 hour, 4 hours, and 24 hours post-dose.

Extract the Mean Firing Rate (MFR) and Network Burst Frequency.

Normalization: Divide the post-dose MFR by the pre-dose baseline MFR for each specific

well. Causality Check: If the vehicle control wells show >15% deviation from their baseline,
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the assay is invalid due to mechanical/environmental stress during dosing. A valid assay will

show stable vehicle MFR, a sharp decline in the Cisplatin positive control, and a dose-

dependent disruption of electrophysiology in the CC-90003 wells[2], confirming the off-target

neurotoxic liability of your specific batch/concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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